Cas no 438220-21-4 (3-sulfanylidene-1-(trifluoromethyl)-2H,3H,5H,6H,7H-cyclopentacpyridine-4-carbonitrile)

• Product Name: 3-sulfanylidene-1-(trifluoromethyl)-2H,3H,5H,6H,7H-cyclopentacpyridine-4-carbonitrile
• CAS No: 438220-21-4
• MF: C₁₀H₇F₃N₂S
• MW: 244.236191034317
• MDL: MFCD02253839
• CID: 3143716
• PubChem ID: 1229860
• Update Time: 2025-06-23

3-sulfanylidene-1-(trifluoromethyl)-2H,3H,5H,6H,7H-cyclopentacpyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• <br>3-Thioxo-1-trifluoromethyl-3,5,6,7-tetrahydro-2H-[2]pyrindine-4-carbonitril e
• 3-sulfanylidene-1-(trifluoromethyl)-2H,3H,5H,6H,7H-cyclopentacpyridine-4-carbonitrile
• 3-THIOXO-1-(TRIFLUOROMETHYL)-3,5,6,7-TETRAHYDRO-2H-CYCLOPENTA[C]PYRIDIN-4-YL CYANIDE
• AK-968/41170374
• STK352635
• 3-Thioxo-1-trifluoromethyl-3,5,6,7-tetrahydro-2H-[2]pyrindine-4-carbonitrile
• 438220-21-4
• 3-sulfanylidene-1-(trifluoromethyl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridine-4-carbonitrile
• 3-sulfanylidene-1-(trifluoromethyl)-2,5,6,7-tetrahydrocyclopenta[c]pyridine-4-carbonitrile
• 3-SULFANYLIDENE-1-(TRIFLUOROMETHYL)-2H,5H,6H,7H-CYCLOPENTA[C]PYRIDINE-4-CARBONITRILE
• AKOS000304534
• EN300-231758
• AKOS003791175
• 3-thioxo-1-(trifluoromethyl)-3,5,6,7-tetrahydro-2H-cyclopenta[c]pyridine-4-carbonitrile
• 3-thioxo-1-(trifluoromethyl)-2,5,6,7-tetrahydrocyclopenta[c]pyridine-4-carbonitrile

• MDL： MFCD02253839
• Inchi： 1S/C10H7F3N2S/c11-10(12,13)8-6-3-1-2-5(6)7(4-14)9(16)15-8/h1-3H2,(H,15,16)
• InChI Key： DRCFBIPXDVXITR-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=C2CCCC2=C(C(F)(F)F)N1

Computed Properties

• Exact Mass: 244.02820389Da
• Monoisotopic Mass: 244.02820389Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-sulfanylidene-1-(trifluoromethyl)-2H,3H,5H,6H,7H-cyclopentacpyridine-4-carbonitrile

Comprehensive Overview of 3-sulfanylidene-1-(trifluoromethyl)-2H,3H,5H,6H,7H-cyclopentacpyridine-4-carbonitrile (CAS No. 438220-21-4)

The compound 3-sulfanylidene-1-(trifluoromethyl)-2H,3H,5H,6H,7H-cyclopentacpyridine-4-carbonitrile (CAS No. 438220-21-4) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This bicyclic framework, incorporating a trifluoromethyl group and a sulfanylidene moiety, offers a versatile platform for the development of novel bioactive molecules. Researchers are particularly interested in its role as a cyclopentacpyridine derivative, a class of compounds known for their diverse pharmacological properties.

In the context of modern drug discovery, the demand for trifluoromethylated heterocycles has surged, driven by their enhanced metabolic stability and lipophilicity. The presence of the trifluoromethyl group in 3-sulfanylidene-1-(trifluoromethyl)-2H,3H,5H,6H,7H-cyclopentacpyridine-4-carbonitrile aligns with this trend, making it a valuable scaffold for medicinal chemistry. Additionally, the sulfanylidene functionality introduces potential for hydrogen bonding and metal coordination, which could be exploited in the design of enzyme inhibitors or receptor modulators.

From a synthetic perspective, the preparation of 3-sulfanylidene-1-(trifluoromethyl)-2H,3H,5H,6H,7H-cyclopentacpyridine-4-carbonitrile often involves multi-step protocols that highlight the growing importance of green chemistry principles. Recent advancements in catalytic cyclization and microwave-assisted synthesis have improved the efficiency of producing such complex heterocycles, addressing concerns about sustainability and cost-effectiveness in industrial applications.

The compound's potential extends beyond pharmaceuticals. In material science, its nitrile group and sulfur-containing structure may contribute to the development of advanced polymers or electronic materials. This dual applicability underscores why 438220-21-4 is frequently searched in academic and industrial databases, particularly by researchers investigating heterocyclic building blocks or fluorine chemistry.

Ongoing studies are exploring the structure-activity relationships (SAR) of cyclopentacpyridine derivatives like this compound. Questions frequently posed in scientific forums include: "How does the sulfanylidene group influence bioavailability?" or "What are the optimal conditions for trifluoromethylation in similar scaffolds?" These inquiries reflect the compound's relevance to contemporary challenges in small molecule drug design.

Analytical characterization of 3-sulfanylidene-1-(trifluoromethyl)-2H,3H,5H,6H,7H-cyclopentacpyridine-4-carbonitrile typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The data obtained not only confirms structural integrity but also provides insights into molecular conformation – critical information for understanding interaction with biological targets. This analytical rigor is essential given the compound's potential as a lead compound in therapeutic development.

In conclusion, CAS No. 438220-21-4 represents an intriguing case study in the intersection of heterocyclic chemistry and medicinal chemistry. Its structural complexity and functional group diversity position it as a compound of enduring interest for researchers tackling challenges in drug discovery, material science, and synthetic methodology. As investigation continues, this molecule may well emerge as a cornerstone in the development of next-generation therapeutic agents or functional materials.